Cas no 2231674-41-0 (7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane;hydrochloride)

• Product Name: 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane;hydrochloride
• CAS No: 2231674-41-0
• MF: C₇H₁₂ClF₂NO
• MW: 199.626088142395
• MDL: MFCD28975548
• CID: 5304253
• PubChem ID: 135394207
• Update Time: 2026-03-10

7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride
• 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane;hydrochloride

• MDL： MFCD28975548
• Inchi： 1S/C7H11F2NO.ClH/c8-7(9)1-5-3-11-4-6(2-7)10-5;/h5-6,10H,1-4H2;1H
• InChI Key： XGDOMOSNUBHGOQ-UHFFFAOYSA-N
• SMILES： C12NC(CC(F)(F)C1)COC2.[H]Cl

Additional information on 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane;hydrochloride

Comprehensive Overview of 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 2231674-41-0)

The compound 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 2231674-41-0) is a fluorinated bicyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular framework, featuring both difluoro and aza-oxa moieties, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

One of the key reasons for the growing interest in 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride is its role in modulating bioavailability and metabolic stability. The incorporation of fluorine atoms often enhances these properties, a topic frequently searched in medicinal chemistry forums and AI-driven drug design platforms. This compound’s bicyclic scaffold also offers structural rigidity, which is crucial for receptor binding studies—a hot topic in computational chemistry and molecular docking simulations.

From a synthetic perspective, CAS No. 2231674-41-0 presents intriguing challenges and opportunities. Its aza-oxa ring system requires specialized heterocyclic synthesis techniques, a subject often explored in organic chemistry research. Recent publications have highlighted its use in asymmetric catalysis and green chemistry applications, addressing the demand for sustainable synthetic routes. These aspects resonate with the broader scientific community’s focus on environmentally friendly methodologies.

In the context of drug development, 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride is being investigated for its potential to improve blood-brain barrier (BBB) penetration—a critical factor for neurological disorders. This aligns with frequent searches on BBB transport mechanisms and neuroprotective agents. Additionally, its hydrochloride salt form enhances solubility, a property highly valued in formulation science.

The compound’s spectroscopic data (e.g., NMR, MS) and crystallographic studies are also of interest to analytical chemists. With the rise of AI-assisted spectral analysis, such data sets are increasingly shared in open-access databases, fostering collaboration. This trend reflects the broader shift toward open science and data-driven research.

In summary, 7,7-difluoro-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 2231674-41-0) exemplifies the intersection of advanced synthetic chemistry and applied pharmacology. Its multifaceted applications—from CNS drug candidates to catalysis—make it a compelling subject for ongoing research, perfectly positioned at the forefront of modern scientific inquiry.